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A Comparative Guide to the Emulsifying Properties
of Lauramide MEA and Tween 80

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Lauramide MEA and Tween 80,
two non-ionic surfactants widely used across various industries. The objective is to delineate
their respective emulsifying properties, supported by physicochemical data and standardized
experimental protocols, to aid in the selection of the appropriate agent for formulation
development.

Introduction and Physicochemical Overview

Both Lauramide MEA and Tween 80 function as surface-active agents that enable the
formation of stable emulsions by reducing interfacial tension between immiscible liquids like oil
and water. However, their chemical nature, physical properties, and functional roles in
formulations are distinct.

Lauramide MEA (Lauric Acid Monoethanolamide) is a fatty acid amide synthesized from lauric
acid, which is derived from coconut oil, and monoethanolamine.[1][2] It typically appears as a
white, waxy solid.[1] While it possesses emulsifying capabilities, it is predominantly used in the
cosmetics and personal care industry as a foam booster, viscosity modifier, and secondary
emulsifier.[2][3]
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Tween 80 (Polysorbate 80) is a complex polyoxyethylene sorbitan monooleate derived from

sorbitol and oleic acid.[4][5] It is a viscous, amber-colored liquid that is readily soluble in water.

[4][5] Its strong hydrophilic nature makes it an excellent emulsifier for creating stable oil-in-

water (O/W) emulsions, and it is ubiquitously used in the pharmaceutical, food, and cosmetic

industries.[6][7]

A summary of their key physicochemical properties is presented below.

Table 1: Comparative Physicochemical Properties

Property

Lauramide MEA

Tween 80 (Polysorbate 80)

INCI Name

Lauramide MEA

Polysorbate 80

Chemical Class

Fatty Acid Amide

Polyoxyethylene Sorbitan
Ester

Derived from coconut oil and

Derived from sorbitol and oleic

Origin ) )

monoethanolamine.[1] acid.[4]

White to light-yellow waxy Viscous, amber-colored liquid.
Appearance .

solid/flakes.[1][8] [4]

Slightly soluble in water;
Solubility dispersible with other Soluble/miscible in water.[4][5]

surfactants.[1][8]

Molecular Formula C14H29NO2[1] Ce4H124026[4]
Molecular Weight ~243.39 g/mol [8] ~1310 g/mol [4][9]
HLB Value ~13.5 (as Cocamide MEA)! 15.0[5][10][11][12]

Primary Function

Foam booster, thickener, co-
emulsifier.[2][13]

Primary O/W emulsifier,

solubilizer, stabilizer.[6][7]

INote: A specific HLB value for Lauramide MEA is not consistently published. The value of 13.5

for Cocamide MEA, a closely related compound, is often used as a reference.[14]

Mechanism of Emulsification
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Non-ionic surfactants like Lauramide MEA and Tween 80 stabilize emulsions by adsorbing at
the oil-water interface. Their molecular structure is amphiphilic, containing both a hydrophobic
(lipophilic) tail that orients towards the oil phase and a hydrophilic head that prefers the
aqueous phase. This arrangement lowers the interfacial free energy, facilitating the dispersion
of one liquid into the other as fine droplets and creating a protective barrier that prevents

droplet coalescence.

The Hydrophilic-Lipophilic Balance (HLB) value is a critical parameter, with higher values (8-18)
indicating greater hydrophilicity, making the surfactant suitable for oil-in-water (O/W) emulsions.
[11] Tween 80's high HLB of 15 makes it an exceptionally effective O/W emulsifier.[12][15]
Lauramide MEA's estimated HLB also places it in the O/W emulsifier category, though it is
often used in conjunction with other surfactants to enhance overall formulation stability and

texture.[3]
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Hydrophilic Head

— Surfactant molecules stabilizing an oil droplet.
Hydrophobic Tail
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2a. Prepare Aqueous Phase 2b. Prepare Aqueous Phase
+ Lauramide MEA (e.g., 1% w/v) + Tween 80 (e.g., 1% w/v)

l \

[3&. High-Shear Homogenization] [3b. High-Shear Homogenization]

(e.g., 10,000 rpm, 10 min) (e.g., 10,000 rpm, 10 min)

4a. Cool Emulsion to 4b. Cool Emulsion to
Room Temperature Room Temperature
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[Sa. Stability & Droplet Analysis (Lauramide MEA Emulsion)) [Sb. Stability & Droplet Analysis (Tween 80 Emulsion))

6. Compare Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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